Cas no 902312-21-4 (1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylpiperazine)

• Product Name: 1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylpiperazine
• CAS No: 902312-21-4
• MF: C₂₁H₂₇N₅O
• MW: 365.471984148026
• CID: 5362948
• Update Time: 2025-05-19

1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 7-(4-ethylpiperazin-1-yl)-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 7-(4-ethyl-1-piperazinyl)-3-(2-methoxyphenyl)-2,5-dimethyl-
• 1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylpiperazine

• Inchi： 1S/C21H27N5O/c1-5-24-10-12-25(13-11-24)19-14-15(2)22-21-20(16(3)23-26(19)21)17-8-6-7-9-18(17)27-4/h6-9,14H,5,10-13H2,1-4H3
• InChI Key： WKRZNMGGKZBYIS-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3OC)C(C)=NN1C(N1CCN(CC)CC1)=CC(C)=N2

Additional information on 1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylpiperazine

Introduction to 1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpiperazine (CAS No. 902312-21-4)

The compound 1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpiperazine, identified by its CAS number 902312-21-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a complex fused ring system, has garnered attention due to its potential pharmacological properties and structural novelty. The presence of multiple functional groups, including ethyl, dimethyl, methoxyphenyl, and piperazine moieties, contributes to its unique chemical and biological profile.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery. These scaffolds exhibit a wide range of biological activities, making them valuable candidates for further investigation. The specific substitution pattern in 1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpiperazine suggests potential interactions with various biological targets. For instance, the piperazine group is known to modulate receptor activity, while the pyrazolo[1,5-a]pyrimidine core is associated with kinase inhibition and other therapeutic effects.

In the context of contemporary research, this compound has been explored for its potential in addressing neurological disorders. The structural features of 1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpiperazine align well with the requirements for molecules targeting central nervous system (CNS) receptors. Preliminary in vitro studies have indicated that this compound may exhibit properties relevant to cognitive enhancement and neuroprotection. These findings are particularly intriguing given the growing interest in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The methoxyphenyl group in 1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpiperazine also adds a layer of complexity to its pharmacological profile. This moiety is known to influence metabolic stability and bioavailability, which are critical factors in drug development. By incorporating such functional groups, medicinal chemists aim to optimize pharmacokinetic properties while maintaining or enhancing biological activity. The dimethyl substituents on the pyrazole ring further contribute to the molecule's steric environment, potentially affecting binding affinity and selectivity.

Advances in computational chemistry have enabled more efficient screening of novel compounds like 1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpiperazine. Molecular docking studies have been instrumental in predicting potential interactions with target proteins. These simulations have suggested that the compound may interact with enzymes and receptors involved in neurotransmitter pathways. Such insights are crucial for guiding experimental design and prioritizing compounds for further validation.

The synthesis of 1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpiperazine represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves key transformations such as condensation reactions and cyclization processes. Each step must be carefully optimized to ensure high yield and purity. The use of advanced synthetic methodologies has allowed researchers to access complex structures with greater ease than previously possible.

From a regulatory perspective, compounds like 1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpiperazine must undergo rigorous testing to demonstrate safety and efficacy before entering clinical trials. This includes comprehensive toxicological studies and pharmacokinetic assessments. The data generated from these studies are essential for supporting regulatory submissions and ensuring that the compound meets the necessary standards for human use.

The potential applications of 1-ethyl-4-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylylpiperazine extend beyond neurological disorders. Its structural features make it a promising candidate for investigating anti-inflammatory and anticancer effects as well. The ability to modulate multiple biological pathways suggests broad therapeutic utility. Future research may explore derivative compounds designed to enhance specific pharmacological profiles while minimizing off-target effects.

In conclusion, 1-Ethyl - 4 - 3 - ( 2 - Methoxyphenyl ) - 2 , 5 - Dimethyl Pyrazolo [ 1 , 5 - A ] Pyrimidin - 7 - yl Piperazine ( CAS No . 902312 - 21 - 4 ) stands as a notable example of innovation in medicinal chemistry . Its complex structure , unique functional groups , and promising biological activities position it as a valuable asset in ongoing drug discovery efforts . As research continues , further insights into its mechanisms of action and therapeutic potential are expected to emerge , paving the way for new treatment strategies across multiple disease areas .